![molecular formula C28H46N7O18P3S B1260106 S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-hydroxy-5-methylhex-4-enethioate](/img/structure/B1260106.png)
S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-hydroxy-5-methylhex-4-enethioate
Overview
Description
3-Hydroxy-5-methylhex-4-enoyl-CoA is a polyol.
Scientific Research Applications
Application in Probing Adenylyl Cyclases
One application of a chemically stable analog of ATP, closely related to the specified compound, is in the study of adenylyl cyclases (ACs). This analog, substituted with a fluorescent methylanthranoyl (MANT) residue, helps in understanding the binding site and function of ACs. The interaction with Bacillus anthracis edema factor (EF) AC exotoxin exemplifies its use (Emmrich et al., 2010).
Antiviral Activity Study
Another research application is in antiviral activity studies. A derivative of the compound, (S)-9-[4-hydroxy-3-(phosphonomethoxy)butyl]guanine, has shown potent activity against human cytomegalovirus (HCMV), but not against herpes simplex virus types 1 and 2 (Kim et al., 1990).
Synthesis of Nucleotide Analogues
The compound's derivatives have also been used in synthesizing N9- and N7-[2-hydroxy-3-(phosphonomethoxy)propyl] derivatives of adenines and related compounds. These derivatives have potential applications in medicinal chemistry, specifically in developing novel therapeutic agents (Krečmerová et al., 2004).
Antioxidant Properties Investigation
In another study, the compound's structure was modified to investigate its antioxidant properties. Derivatives like 4-hydroxycoumarin were synthesized and tested for their ability to act as radical scavengers (Stanchev et al., 2009).
properties
Molecular Formula |
C28H46N7O18P3S |
|---|---|
Molecular Weight |
893.7 g/mol |
IUPAC Name |
S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-hydroxy-5-methylhex-4-enethioate |
InChI |
InChI=1S/C28H46N7O18P3S/c1-15(2)9-16(36)10-19(38)57-8-7-30-18(37)5-6-31-26(41)23(40)28(3,4)12-50-56(47,48)53-55(45,46)49-11-17-22(52-54(42,43)44)21(39)27(51-17)35-14-34-20-24(29)32-13-33-25(20)35/h9,13-14,16-17,21-23,27,36,39-40H,5-8,10-12H2,1-4H3,(H,30,37)(H,31,41)(H,45,46)(H,47,48)(H2,29,32,33)(H2,42,43,44)/t16?,17-,21-,22-,23?,27-/m1/s1 |
InChI Key |
OLZYNLSKRKFUJC-GPZVIVARSA-N |
Isomeric SMILES |
CC(=CC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O)C |
Canonical SMILES |
CC(=CC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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